Cas no 145773-22-4 ((15S)-Latanoprost)

(15S)-Latanoprost is a stereoisomer of latanoprost, a prostaglandin F2α analog used primarily in ophthalmology to reduce intraocular pressure (IOP) in patients with open-angle glaucoma or ocular hypertension. Its mechanism involves increasing aqueous humor outflow through the uveoscleral pathway. The (15S) configuration may offer enhanced stability or potency compared to the racemic mixture, though clinical equivalence depends on specific pharmacokinetic and pharmacodynamic profiles. This compound is typically formulated as an ophthalmic solution, ensuring targeted delivery with minimal systemic exposure. Its efficacy in IOP management, coupled with a well-tolerated safety profile, makes it a valuable therapeutic option. Further research may clarify potential advantages over other prostaglandin analogs.

(15S)-Latanoprost structure

Product Name:(15S)-Latanoprost

CAS No:145773-22-4

MF:C₂₆H₄₀O₅

MW:432.59280872345

CID:64944

PubChem ID:10477939

Update Time:2025-07-07

(15S)-Latanoprost Chemical and Physical Properties

Names and Identifiers

- (Z)-Isopropyl 7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((S)-3-hydroxy-5-phenylpentyl)cyclopentyl)hept-5-enoate
- 15-epi Latanoprost
- (Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoic acid isopropyl ester
- (15S)-Latanoprost
- 15(S)-Latanoprost
- 15S-Latanoprost
- Latanoprost Related Compound B (Isopropyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoate)
- (5Z,9Alpha,11Alpha,15S)-9,11,15-Trihydroxy-17-Phenyl-18,19,20-Trinor-Prost-5Z-En-1-Oate Isopropyl Ester
- (5Z,9α,11α,15S)-9,11,15-Trihydrox
- 15(S)-Latanoprost Isopropyl Ester
- 15-Epi Latanoprost Isopropyl Ester
- 9Alpha,11Alpha,15S-Trihydroxy-17-Phenyl-18,19,20-Trinor-Prost-5Z-En-1-Oic Acid Isopropyl Ester
- 15(S)-Latanoprost solution
- Latanoprost Related CoMpound B
- (5Z,9α,11α,15S)-9,11,15-Trihydroxy-17-phenyl-18,19,20-trinor-prost-5-en-1-oate isopropyl ester
- P840K2J2DL
- CHEMBL84514
- UNII-P840K2J2DL
- starbld0018625
- 5-HEPTENOIC ACID, 7-(3,5-DIHYDROXY-2-(3-HYDROXY-5-PHENYLPENTYL)CYCLOPENTYL)-, 1-METHYLETHYL ESTER, (1R-(1.ALPHA.(Z),2.BETA.(S*),3.ALPHA.,5.ALPHA.))-
- PD021272
- 5-Heptenoic acid, 7-(3,5-dihydroxy-2-(3-hydroxy-5-phenylpentyl)cyclopentyl)-, 1-methylethyl ester, (1R-(1alpha(Z),2beta(S*),3alpha,5alpha))-
- 5-Heptenoic acid, 7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((3S)-3-hydroxy-5-phenylpentyl)cyclopentyl)-, 1-methylethyl ester, (5Z)-
- LATANOPROST IMPURITY E [EP IMPURITY]
- 15beta-Latanoprost
- propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate
- AKOS022186305
- 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxy-5-phenylpentyl]cyclopentyl]-, 1-methylethyl ester, (5Z)-
- 15-epi-Latanoprost
- 145773-22-4
- Isopropyl (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((3S)-3-hydroxy-5-phenylpentyl)cyclopentyl)-5-heptenoate
- SCHEMBL12775718
- Latanoprost, (15S)-
- 15.BETA.-LATANOPROST
- Isopropyl (Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(3S)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoate; (15S)-Latanoprost; Latanoprost Related Compound B (USP)
- HY-126115
- CS-0090572
- Inchi： 1S/C26H40O5/c1-19(2)31-26(30)13-9-4-3-8-12-22-23(25(29)18-24(22)28)17-16-21(27)15-14-20-10-6-5-7-11-20/h3,5-8,10-11,19,21-25,27-29H,4,9,12-18H2,1-2H3/b8-3-/t21-,22-,23-,24+,25-/m1/s1
- InChI Key： GGXICVAJURFBLW-SCTZCWPJSA-N
- SMILES： O[C@@H]1C[C@@H]([C@H](C/C=C\CCCC(=O)OC(C)C)[C@H]1CC[C@@H](CCC1C=CC=CC=1)O)O

Computed Properties

Exact Mass: 432.28800
Monoisotopic Mass: 432.28757437g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 14
Complexity: 526
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 87Å²

Experimental Properties

Density: 1.094
Boiling Point: 583.839°C at 760 mmHg
Flash Point: -16 °C
Refractive Index: 1.538
PSA: 86.99000
LogP: 4.18640

(15S)-Latanoprost Security Information

Hazardous Material transportation number：UN 1231 3/PG 2
WGK Germany：1
Hazard Category Code： 11-36-66-67
Safety Instruction： S16; S26; S29; S33
Hazardous Material Identification：
Risk Phrases：R11
Storage Condition：−20°C
Safety Term：S16-26-29-33

(15S)-Latanoprost Pricemore >>

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